![molecular formula C29H29N5O2 B2761070 9-(3,5-dimethylphenyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 844460-25-9](/img/no-structure.png)
9-(3,5-dimethylphenyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
Overview
Description
Molecular Structure Analysis
The crystal structure of a related compound, naphthalen-1-ylmethyl 2-(6-methoxynaphthalen-2-yl)propanoate , provides insights into the molecular arrangement. The compound exhibits an orthorhombic crystal system with six-coordinated octahedral geometry. The dihedral angles between adjacent rings indicate their coplanarity .
Properties
| 844460-25-9 | |
Molecular Formula |
C29H29N5O2 |
Molecular Weight |
479.584 |
IUPAC Name |
9-(3,5-dimethylphenyl)-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C29H29N5O2/c1-18-12-19(2)14-23(13-18)32-15-20(3)16-33-25-26(30-28(32)33)31(4)29(36)34(27(25)35)17-22-10-7-9-21-8-5-6-11-24(21)22/h5-14,20H,15-17H2,1-4H3 |
InChI Key |
ZBLMVGYRYHFQKV-UHFFFAOYSA-N |
SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC5=CC=CC=C54)C6=CC(=CC(=C6)C)C |
solubility |
not available |
Origin of Product |
United States |
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